Cas no 102340-68-1 (Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester)

Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester structure
102340-68-1 structure
Product Name:Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester
CAS No:102340-68-1
MF:C10H12O3S
MW:212.265481948853
CID:1134056
PubChem ID:10751029
Update Time:2025-04-20

Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester
    • 102340-68-1
    • Acetic acid, [(R)-(4-methylphenyl)sulfinyl]-, methyl ester (9CI)
    • Inchi: 1S/C10H12O3S/c1-8-3-5-9(6-4-8)14(12)7-10(11)13-2/h3-6H,7H2,1-2H3/t14-/m1/s1
    • InChI Key: OYRGZVMTNKAJPR-CQSZACIVSA-N
    • SMILES: [S@@](CC(=O)OC)(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 212.05076
  • Monoisotopic Mass: 212.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 43.37
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